Cas no 345289-69-2 (1H-Pyrazole-5-carboxamide,N-acetyl-3-ethyl-1-methyl-N-[[4-(4-nitrophenoxy)phenyl]methyl]-)
345289-69-2 structure
Product Name:1H-Pyrazole-5-carboxamide,N-acetyl-3-ethyl-1-methyl-N-[[4-(4-nitrophenoxy)phenyl]methyl]-
CAS No:345289-69-2
MF:C22H22N4O5
MW:422.433885097504
CID:1463877
Update Time:2024-08-23
1H-Pyrazole-5-carboxamide,N-acetyl-3-ethyl-1-methyl-N-[[4-(4-nitrophenoxy)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-carboxamide,N-acetyl-3-ethyl-1-methyl-N-[[4-(4-nitrophenoxy)phenyl]methyl]-
- 1H-Pyrazole-5-carboxamide, N-acetyl-3-ethyl-1-methyl-N-[[4-(4-nitrophenoxy)phenyl]methyl]-
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- Inchi: 1S/C22H22N4O5/c1-4-17-13-21(24(3)23-17)22(28)25(15(2)27)14-16-5-9-19(10-6-16)31-20-11-7-18(8-12-20)26(29)30/h5-13H,4,14H2,1-3H3
- InChI Key: HXKOSDXGCMVRCH-UHFFFAOYSA-N
- SMILES: N1(C)C(C(N(C(C)=O)CC2=CC=C(OC3=CC=C([N+]([O-])=O)C=C3)C=C2)=O)=CC(CC)=N1
Computed Properties
- Exact Mass: 422.15916
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 623.1±55.0 °C(Predicted)
- PSA: 107.57
- pka: 0.70±0.10(Predicted)
1H-Pyrazole-5-carboxamide,N-acetyl-3-ethyl-1-methyl-N-[[4-(4-nitrophenoxy)phenyl]methyl]- Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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